Cas no 93670-97-4 ( )

• Product name: &nbsp
• CAS No: 93670-97-4
• MF: C₁₀H₁₀N₅O₃S₂
• MW: 312.348
• CID: 999946
• PubChem ID: 3957596

  Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(6-amino-4-oxo-2-sulfanylidene-1H-pyrimidin-5-yl)benzenesulfonamide
• 2-Amino-N-(6-amino-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl)benzene-1-sulfonamide
• 93670-97-4
• DTXSID70398229
• NSC-380519
• NSC380519
•  

• Inchi： InChI=1S/C10H11N5O3S2/c11-5-3-1-2-4-6(5)20(17,18)15-7-8(12)13-10(19)14-9(7)16/h1-4,15H,11H2,(H4,12,13,14,16,19)
• InChI Key： GGIIAGGRUYGPLM-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)N)S(=O)(=O)NC2=C(NC(=S)NC2=O)N

Computed Properties

• Exact Mass: 313.030331
• Monoisotopic Mass: 313.030331
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 180
• XLogP3: -0.2

Experimental Properties

• Density: 1.72
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.787
• PSA: 191.14000
• LogP: 2.34000